Cas no 1785276-41-6 (2-fluoro-2-2-(methylsulfanyl)phenylethan-1-amine)

• Product Name: 2-fluoro-2-2-(methylsulfanyl)phenylethan-1-amine
• CAS No: 1785276-41-6
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• CID: 6388519
• PubChem ID: 105425312
• Update Time: 2025-05-21

2-fluoro-2-2-(methylsulfanyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-2-(methylsulfanyl)phenylethan-1-amine
• EN300-1752576
• 2-fluoro-2-[2-(methylsulfanyl)phenyl]ethan-1-amine
• 1785276-41-6

• Inchi： 1S/C9H12FNS/c1-12-9-5-3-2-4-7(9)8(10)6-11/h2-5,8H,6,11H2,1H3
• InChI Key： ARHHMPSGLBISGF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CN)F

Computed Properties

• Exact Mass: 185.06744872g/mol
• Monoisotopic Mass: 185.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-fluoro-2-2-(methylsulfanyl)phenylethan-1-amine

Comprehensive Overview of 2-Fluoro-2-[2-(Methylsulfanyl)Phenyl]Ethan-1-Amine (CAS No. 1785276-41-6)

2-Fluoro-2-[2-(methylsulfanyl)phenyl]ethan-1-amine (CAS No. 1785276-41-6) is a fluorinated organic compound with a unique structural framework, combining a fluoro substituent and a methylsulfanyl group on a phenyl ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₉H₁₂FNS, reflects its moderate complexity, making it a versatile intermediate in synthetic chemistry.

The 2-fluoro moiety in this compound is particularly noteworthy, as fluorination often enhances the metabolic stability and bioavailability of drug candidates. Researchers are increasingly exploring fluorinated amines like this one for their applications in central nervous system (CNS) drug discovery, a trending topic in medicinal chemistry. The presence of the methylsulfanyl group further adds to its reactivity, enabling diverse derivatization pathways for targeted molecular design.

In recent years, the demand for CAS 1785276-41-6 has risen in parallel with the growing interest in precision medicine and small-molecule therapeutics. Online searches for terms like "fluoroamine synthesis" and "sulfur-containing drug intermediates" highlight its relevance. The compound's balanced lipophilicity, attributed to its phenyl and thioether components, makes it a candidate for optimizing drug-receptor interactions, a key focus in AI-driven drug design platforms.

From a synthetic perspective, 2-fluoro-2-[2-(methylsulfanyl)phenyl]ethan-1-amine can be prepared via nucleophilic substitution or reductive amination routes. Its stability under physiological conditions is a subject of ongoing studies, especially in the context of prodrug development—a hot topic in pharmaceutical forums. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity, ensuring compliance with industry standards for high-throughput screening applications.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored, aligning with the global push for sustainable crop protection. Its structural motifs resemble those found in certain herbicides and pesticide synergists, though detailed mode-of-action studies are still underway. Environmental fate and biodegradability data are actively sought after, reflecting the broader shift toward green chemistry in chemical manufacturing.

In summary, CAS 1785276-41-6 represents a multifaceted tool for researchers tackling challenges in drug discovery and material science. Its dual functionalization with fluorine and sulfur positions it at the intersection of several cutting-edge scientific trends, from neuropharmacology to catalysis. As databases like PubChem and Reaxys expand their entries on such compounds, the scientific community’s understanding of their full potential continues to evolve.